Cas no 1042874-06-5 (1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 6-methylpyridine-3-carboxylate)

• Product Name: 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 6-methylpyridine-3-carboxylate
• CAS No: 1042874-06-5
• MF: C₁₆H₂₁N₃O₃
• MW: 303.356243848801
• CID: 5915583
• PubChem ID: 42936093
• Update Time: 2025-07-13

1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 6-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26685727
• Z237547042
• 1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl 6-methylpyridine-3-carboxylate
• [1-[(2-cyano-3-methylbutan-2-yl)amino]-1-oxopropan-2-yl] 6-methylpyridine-3-carboxylate
• 1042874-06-5
• AKOS008091595
• 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 6-methylpyridine-3-carboxylate

• Inchi： 1S/C16H21N3O3/c1-10(2)16(5,9-17)19-14(20)12(4)22-15(21)13-7-6-11(3)18-8-13/h6-8,10,12H,1-5H3,(H,19,20)
• InChI Key： SCJGEIXYDBRQLA-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC(C)=CC=1)=O)C(C)C(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 303.15829154g/mol
• Monoisotopic Mass: 303.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.1Ų

Additional information on 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 6-methylpyridine-3-carboxylate

Introduction to 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 6-methylpyridine-3-carboxylate (CAS No. 1042874-06-5)

1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 6-methylpyridine-3-carboxylate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1042874-06-5, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, particularly the presence of a carbamoyl group and a 6-methylpyridine-3-carboxylate moiety, make it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The compound's structure is characterized by a linear backbone consisting of an ethyl chain linked to a carbamoyl group, which is further substituted with a 1-cyano-1,2-dimethylpropyl moiety. This particular arrangement of functional groups contributes to its potential pharmacological properties. The 6-methylpyridine component is known for its role in various biological pathways, making this compound a compelling subject for studying its interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological processes through precise targeting. The chemical structure of 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 6-methylpyridine-3-carboxylate suggests that it may have applications in the treatment of various diseases by interacting with specific enzymes or receptors. For instance, the carbamoyl group is often involved in the design of bioactive molecules due to its ability to form hydrogen bonds and stabilize charged species, which can enhance binding affinity to biological targets.

The 6-methylpyridine moiety is particularly noteworthy as it is a common pharmacophore in many drugs used for neurological and cardiovascular disorders. Studies have shown that pyridine derivatives can exhibit significant therapeutic effects by influencing neurotransmitter release or receptor activity. The addition of a carbamoyl group to this framework may further enhance the compound's ability to interact with biological systems, potentially leading to new treatments for conditions such as Alzheimer's disease or hypertension.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate the interactions between 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 6-methylpyridine-3-carboxylate and various biological targets. These simulations have revealed that the compound may have potential as an inhibitor of certain enzymes implicated in inflammation and oxidative stress. Such findings are particularly exciting given the high prevalence of these pathways in chronic diseases.

In addition to its theoretical potential, experimental studies have begun to explore the pharmacological properties of this compound. Preliminary data suggest that it may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. By modulating these enzymes, the compound could potentially reduce inflammation and related symptoms without the side effects associated with traditional anti-inflammatory drugs.

The synthesis of 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 6-methylpyridine-3-carboxylate presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as multi-step organic synthesis and catalytic transformations have been employed to construct the desired framework with high fidelity. These advancements not only facilitate the production of research-grade compounds but also open doors for scaling up synthesis for clinical trials.

The safety and efficacy of any new therapeutic agent must be thoroughly evaluated before it can be considered for medical use. Toxicology studies are essential to assess the potential risks associated with 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 6-methylpyridine-3-carboxylate and determine its suitability for human consumption. These studies often involve in vitro and in vivo assays to evaluate acute toxicity, chronic exposure effects, and potential long-term health impacts. By adhering to stringent regulatory guidelines, researchers can ensure that only safe and effective compounds proceed to clinical development.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for translating laboratory discoveries into tangible medical benefits. As our understanding of biological systems continues to evolve, compounds like 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 6-methylpyridine-3-carboxylate will play an increasingly important role in addressing unmet medical needs.